Cas no 112767-77-8 (1-Butanol,2-[[(2-chlorophenyl)methyl]amino]-, hydrochloride, (S)- (9CI))

• Product Name: 1-Butanol,2-[[(2-chlorophenyl)methyl]amino]-, hydrochloride, (S)- (9CI)
• CAS No: 112767-77-8
• MF: C₁₁H₁₇Cl₂NO
• MW: 250.164781332016
• CID: 173979
• PubChem ID: 60565
• Update Time: 2025-04-19

1-Butanol,2-[[(2-chlorophenyl)methyl]amino]-, hydrochloride, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Butanol,2-[[(2-chlorophenyl)methyl]amino]-, hydrochloride, (S)- (9CI)
• (2-chlorophenyl)methyl-[(2R)-1-hydroxybutan-2-yl]azanium,chloride
• (R)-2-(((2-Chlorophenyl)methyl)amino)-1-butanol hydrochloride
• 1-Butanol, 2-(((2-chlorophenyl)methyl)amino)-, hydrochloride, (R)-
• 112767-77-8
• 1-BUTANOL, 2-(((2-CHLOROPHENYL)METHYL)AMINO)-, HYDROCHLORIDE, (S)-
• (S)-2-(((2-Chlorophenyl)methyl)amino)-1-butanol hydrochloride

• Inchi： 1S/C11H16ClNO.ClH/c1-2-10(8-14)13-7-9-5-3-4-6-11(9)12;/h3-6,10,13-14H,2,7-8H2,1H3;1H/t10-;/m1./s1
• InChI Key： ORJGAUNQLJLYSA-HNCPQSOCSA-N
• SMILES： ClC1C=CC=CC=1C[NH2+][C@@H](CO)CC.[Cl-]

Computed Properties

• Exact Mass: 231.9358
• Monoisotopic Mass: 249.06872
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.8

Experimental Properties

• Boiling Point: 338°Cat760mmHg
• Flash Point: 158.2°C
• PSA: 34